(2S,5R,6R)-3,3-Dimethyl-6-((R)-2-(3-(3-(methylsulfonyl)-2-oxoimidazolidine-1-carbonyl)ureido)-2-phenylacetamido)-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, sodium salt

• IUPAC Name: sodium;(2S,5R,6R)-3,3-dimethyl-6-[[(2R)-2-[(3-methylsulfonyl-2-oxoimidazolidine-1-carbonyl)carbamoylamino]-2-phenylacetyl]amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• InChI: InChI=1S/C22H26N6O9S2.Na/c1-22(2)14(18(31)32)28-16(30)13(17(28)38-22)23-15(29)12(11-7-5-4-6-8-11)24-19(33)25-20(34)26-9-10-27(21(26)35)39(3,36)37;/h4-8,12-14,17H,9-10H2,1-3H3,(H,23,29)(H,31,32)(H2,24,25,33,34);/q;+1/p-1/t12-,13-,14+,17-;/m1./s1
• InChI Key: SDQBKOKICLGDOA-ZBJAFUORSA-M
• Canonical SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)NC(=O)N4CCN(C4=O)S(=O)(=O)C)C(=O)[O-])C.[Na+]
• Isomeric SMILES: CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)[C@@H](C3=CC=CC=C3)NC(=O)NC(=O)N4CCN(C4=O)S(=O)(=O)C)C(=O)[O-])C.[Na+]
• Molecular Formula: C22H25N6NaO9S2
• Molecular Weight: 604.6 g/mol

Description

• Mezlocillin is a broad-spectrum penicillin antibiotic.
• It exhibits activity against both Gram-negative and some Gram-positive bacteria.
• Unlike most other extended-spectrum penicillins, it is primarily excreted by the liver, making it useful for biliary tract infections, such as ascending cholangitis .

Preparation Methods

• Mezlocillin can be synthesized through various routes.
• One common method involves reacting ampicillin with chlorocarbamate in the presence of triethylamine.
• Chlorocarbamate is initially prepared from ethylenediamine, followed by reactions with phosgene and methanesulfonyl chloride.
• The closely related analogue, azlocillin, follows a similar synthesis but omits the methylation step .

Chemical Reactions Analysis

• Mezlocillin undergoes typical beta-lactam reactions.
• Common reactions include:
  • Hydrolysis of the beta-lactam ring by bacterial enzymes.
  • Formation of covalent complexes with penicillin-binding proteins (PBP), inhibiting cell wall synthesis.
• Reagents and conditions vary depending on the specific reaction.
• Major products include disrupted cell walls, leading to bacterial cell lysis.

Scientific Research Applications

• Mezlocillin finds applications in:

  Medicine: Used to treat infections caused by susceptible bacteria.

  Biology: Studied for its impact on bacterial cell walls and resistance mechanisms.

  Industry: Employed in pharmaceutical production and research.

Mechanism of Action

• Mezlocillin inhibits the final stage of bacterial cell wall synthesis.
• It binds to penicillin-binding proteins (PBPs), disrupting peptidoglycan cross-linking.
• Ultimately, this leads to bacterial cell lysis and death.

Comparison with Similar Compounds

• Mezlocillin’s uniqueness lies in its liver excretion and broad spectrum.
• Similar compounds include other penicillins (ampicillin, azlocillin) and cephalosporins.